molecular formula C15H14FNO3 B8594028 4-[(4-Fluoroanilino)methylidene]-2,6-dimethoxycyclohexa-2,5-dien-1-one CAS No. 105482-74-4

4-[(4-Fluoroanilino)methylidene]-2,6-dimethoxycyclohexa-2,5-dien-1-one

Cat. No.: B8594028
CAS No.: 105482-74-4
M. Wt: 275.27 g/mol
InChI Key: LWZIZTJMVBXUCG-UHFFFAOYSA-N
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Description

4-[(4-Fluoroanilino)methylidene]-2,6-dimethoxycyclohexa-2,5-dien-1-one is a useful research compound. Its molecular formula is C15H14FNO3 and its molecular weight is 275.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

105482-74-4

Molecular Formula

C15H14FNO3

Molecular Weight

275.27 g/mol

IUPAC Name

4-[(4-fluorophenyl)iminomethyl]-2,6-dimethoxyphenol

InChI

InChI=1S/C15H14FNO3/c1-19-13-7-10(8-14(20-2)15(13)18)9-17-12-5-3-11(16)4-6-12/h3-9,18H,1-2H3

InChI Key

LWZIZTJMVBXUCG-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC(=C1O)OC)C=NC2=CC=C(C=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

3,5-Dimethoxy-4-hydroxybenzaldehyde (1 g, 5.46 mmol) was dissolved in methanol (30 ml) and to this solution was added 4-fluoroaniline (600 mg, 5.46 mmol, 0.51 ml). The resultant reaction solution was stirred for forty-eight (48) hours at room temperature under nitrogen. The reaction solution was then cooled in the freezer and the resultant precipitate was isolated by filtration and washed with cold methanol and ether. The isolated light yellow powder was the title product: 1H NMR (300 MHz, CDCl3); δ 8.31 (S, 1H) , 7.20-7.04 (m, 4H), 5.85 (S, 1H), 3.98 (S, 6H).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
0.51 mL
Type
reactant
Reaction Step Two
[Compound]
Name
( 48 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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